4-(4-(3-Fluoro-4-methoxybenzyl)piperazin-1-yl)-5-(4-fluorophenyl)thieno[2,3-d]pyrimidine

• IUPAC Name: 4-[4-[(3-fluoro-4-methoxyphenyl)methyl]piperazin-1-yl]-5-(4-fluorophenyl)thieno[2,3-d]pyrimidine
• InChI: InChI=1S/C24H22F2N4OS/c1-31-21-7-2-16(12-20(21)26)13-29-8-10-30(11-9-29)23-22-19(14-32-24(22)28-15-27-23)17-3-5-18(25)6-4-17/h2-7,12,14-15H,8-11,13H2,1H3
• InChI Key: JMOKPOVGXFKFTQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CN2CCN(CC2)C3=C4C(=CSC4=NC=N3)C5=CC=C(C=C5)F)F
• Molecular Formula: C24H22F2N4OS
• Molecular Weight: 452.5 g/mol

Description

4-(4-(3-Fluoro-4-methoxybenzyl)piperazin-1-yl)-5-(4-fluorophenyl)thieno[2,3-d]pyrimidine is a useful research compound. Its molecular formula is C24H22F2N4OS and its molecular weight is 452.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis of novel compounds with complex structures, including those similar to "4-(4-(3-Fluoro-4-methoxybenzyl)piperazin-1-yl)-5-(4-fluorophenyl)thieno[2,3-d]pyrimidine," is a critical area of research in medicinal chemistry. These compounds are synthesized through various chemical reactions, characterized by spectroscopic methods, and their structures confirmed by X-ray crystallography. The synthesis involves condensation reactions, and the products are characterized to confirm their structures and purity. Such detailed synthesis and characterization work is essential for the development of new materials and drugs with potential applications in treating various diseases (Sanjeevarayappa et al., 2015).

Biological Activities

Research into the biological activities of compounds structurally related to "4-(4-(3-Fluoro-4-methoxybenzyl)piperazin-1-yl)-5-(4-fluorophenyl)thieno[2,3-d]pyrimidine" has shown potential in various therapeutic areas. These compounds have been evaluated for their cytotoxic, antibacterial, and anthelmintic activities. For example, studies have investigated their effects against certain cancer cell lines, demonstrating the potential for anticancer applications. Additionally, their activity against bacteria and helminths suggests possible uses in treating infections and parasitic diseases (Gorle et al., 2016).

Fluorescence and Molecular Imaging

Some derivatives of "4-(4-(3-Fluoro-4-methoxybenzyl)piperazin-1-yl)-5-(4-fluorophenyl)thieno[2,3-d]pyrimidine" exhibit fluorescence properties, making them useful in molecular imaging and diagnostic applications. Fluorescent compounds can be synthesized and utilized to visualize cellular and molecular processes, aiding in the study of diseases and the development of new diagnostic methods. These fluorescence properties, combined with high receptor affinity in certain cases, enable the visualization and study of receptor distributions in living organisms, contributing to our understanding of various physiological and pathological processes (Lacivita et al., 2009).